Cas no 2993-22-8 (3-Aminophenylsulfur Pentafluoride)

• Product Name: 3-Aminophenylsulfur Pentafluoride
• CAS No: 2993-22-8
• MF: C₆H₆F₅NS
• MW: 219.175557613373
• MDL: MFCD00674199
• CID: 253723
• PubChem ID: 2779188
• Update Time: 2025-08-01

3-Aminophenylsulfur Pentafluoride Chemical and Physical Properties

Names and Identifiers

• Sulfur,(3-aminophenyl)pentafluoro-, (OC-6-21)- (9CI)
• 3-(Pentafluorothio)aniline
• 3-(pentafluoro-λ⁶-sulfanyl)aniline
• 3-Aminophenylsulfur pentafluoride
• (3-aminophenyl)sulfurpentafluoride
• 3-(Pentafluorosulfanyl)aniline
• 3-Aminophenylsulphur pentafluoride
• 3-pentafluorosulfuraniline
• SCHEMBL1633970
• 3-Pentafluorosulphanylaniline
• E6-sulfanyl)aniline
• AKOS005254762
• PS-11475
• 3-AMINOPHENYLSULFURPENTAFLUORIDE
• 3-pentafluorosulfanylphenylamine
• SY152085
• 3-pentafluorosulfanylaniline
• Sulfur,(3-aminophenyl)pentafluoro-,(oc-6-21)-(9ci)
• AT20861
• EN300-136698
• 2993-22-8
• FT-0684429
• E?-sulfanyl)aniline
• 3-(pentafluoro-lambda6-sulfanyl)aniline
• DTXSID80381309
• 3-(pentafluoro-
• InChI=1/C6H6F5NS/c7-13(8,9,10,11)6-3-1-2-5(12)4-6/h1-4H,12H
• 3-aminopentafluorosulfanylbenzene
• MFCD00674199
• 3-Aminophenylsulfur pentafluoride, 98%
• 3-(Pentafluorosulfur)aniline
• CS-0139100
• NUFLICUHOXHWER-UHFFFAOYSA-N
• 3-(pentafluoro-lambda~6~-sulfanyl)aniline
• BBL100569
• A2042
• 3-(Pentafluorothio)aniline, 3-(Pentafluorosulphanyl)aniline
• aniline, 3-pentafluorothio-
• 3-(PENTAFLUORO-??-SULFANYL)ANILINE
• STL554363
• 3-Aminophenylsulfur Pentafluoride

• MDL： MFCD00674199
• Inchi： 1S/C6H6F5NS/c7-13(8,9,10,11)6-3-1-2-5(12)4-6/h1-4H,12H2
• InChI Key： NUFLICUHOXHWER-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 219.01400
• Monoisotopic Mass: 219.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 35 °C
• Boiling Point: 87 °C / 3.2mmHg
• Solubility: Soluble in methanol.
• PSA: 51.32000
• LogP: 4.50740
• Solubility: Not available

3-Aminophenylsulfur Pentafluoride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Storage Condition：Cold storage
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-Aminophenylsulfur Pentafluoride

Introduction to 3-Aminophenylsulfur Pentafluoride (CAS No. 2993-22-8)

3-Aminophenylsulfur Pentafluoride, with the chemical abstract service (CAS) number 2993-22-8, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular structure, which includes a pentafluorosulfur group attached to an aminophenyl moiety. This unique combination endows the molecule with a range of interesting properties that make it a valuable reagent in both academic research and industrial applications.

The molecular formula of 3-Aminophenylsulfur Pentafluoride is C₆H₆F₅NOS, and its molecular weight is approximately 247.11 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of pentafluorosulfur chloride with aniline derivatives. The synthesis route has been optimized over the years to improve yield and purity, making it more accessible for large-scale production.

In the realm of pharmaceutical research, 3-Aminophenylsulfur Pentafluoride has shown promise as a building block for the development of novel drugs. Its ability to form stable covalent bonds with various functional groups makes it an attractive candidate for drug design and synthesis. Recent studies have explored its use in the development of inhibitors for specific enzymes and receptors, which could lead to new therapeutic strategies for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One notable application of 3-Aminophenylsulfur Pentafluoride is in the field of materials science. The compound's fluorinated nature imparts unique physical and chemical properties, such as enhanced thermal stability and improved solubility in organic solvents. These properties make it a valuable additive in the formulation of advanced materials, including polymers, coatings, and electronic materials. For instance, researchers have utilized 3-Aminophenylsulfur Pentafluoride to enhance the performance of polymer-based membranes used in gas separation processes.

In addition to its applications in pharmaceuticals and materials science, 3-Aminophenylsulfur Pentafluoride has also found use in chemical synthesis as a versatile reagent. Its reactivity with various functional groups allows chemists to introduce fluorine atoms into complex molecules with high selectivity and efficiency. This property is particularly useful in the synthesis of fluorinated compounds, which are increasingly important in fields such as agrochemicals, pharmaceuticals, and specialty chemicals.

The safety profile of 3-Aminophenylsulfur Pentafluoride has been extensively studied to ensure its safe handling and use in laboratory settings. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed when handling this compound. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

The environmental impact of 3-Aminophenylsulfur Pentafluoride has also been evaluated to ensure its responsible use in industrial processes. Studies have shown that the compound does not pose significant environmental risks when used and disposed of according to recommended guidelines. However, ongoing research continues to monitor its long-term effects on ecosystems to ensure sustainable practices.

In conclusion, 3-Aminophenylsulfur Pentafluoride (CAS No. 2993-22-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique molecular structure and properties make it an invaluable tool for researchers and industry professionals alike. As new research continues to uncover additional uses and benefits, the importance of this compound is likely to grow even further in the coming years.